8-Bromo-7-chloro-3-fluoroquinoline
Description
8-Bromo-7-chloro-3-fluoroquinoline is a halogenated quinoline derivative characterized by bromine, chlorine, and fluorine substituents at positions 8, 7, and 3, respectively. The quinoline core is a privileged scaffold in medicinal and agrochemical research due to its bioisosteric resemblance to aromatic heterocycles in natural products .
Properties
Molecular Formula |
C9H4BrClFN |
|---|---|
Molecular Weight |
260.49 g/mol |
IUPAC Name |
8-bromo-7-chloro-3-fluoroquinoline |
InChI |
InChI=1S/C9H4BrClFN/c10-8-7(11)2-1-5-3-6(12)4-13-9(5)8/h1-4H |
InChI Key |
LXCOVOSWQLFDMU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C2=NC=C(C=C21)F)Br)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Positioning and Electronic Effects
The positions and types of halogen substituents critically influence electronic properties and reactivity:
Physicochemical Properties
- Molecular Weight and Solubility: The target compound’s molecular weight (~265–270 g/mol, estimated) exceeds analogs like 8-Bromo-3-fluoroquinoline (226.05 g/mol, ), reducing aqueous solubility.
- Thermal Stability: Halogens increase melting/boiling points compared to non-halogenated quinolines, as seen in analogs like 8-bromo-7-methylquinoline ().
Key Research Findings and Data Tables
Table 1: Structural and Functional Comparison
| Property | 8-Bromo-7-chloro-3-fluoroquinoline | 6-Bromo-7-chloro-8-fluoroquinoline | 8-Bromo-7-fluoro-2-methoxyquinoline |
|---|---|---|---|
| Molecular Formula | C9H4BrClFN | C9H4BrClFN | C10H7BrFNO |
| Key Substituents | Br (8), Cl (7), F (3) | Br (6), Cl (7), F (8) | Br (8), F (7), OMe (2) |
| Electron Effects | Strong EWGs | Moderate EWGs | Mixed EWG/EDG |
| Potential Applications | Antimicrobial, CNS agents | Agrochemicals | Pharmaceutical intermediates |
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